copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide

• IUPAC Name: copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide
• InChI: InChI=1S/2C30H35N2O3.6CN.Cu.Fe/c2*1-6-31(7-2)21-15-17-25-27(19-21)35-28-20-22(32(8-3)9-4)16-18-26(28)29(25)23-13-11-12-14-24(23)30(33)34-10-5;6*1-2;;/h2*11-20H,6-10H2,1-5H3;;;;;;;;/q2*+1;6*-1;2*+2
• InChI Key: YTQPEJDAMFFAES-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OCC.CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CC)C=C3O2)C4=CC=CC=C4C(=O)OCC.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[Fe+2].[Cu+2]
• Molecular Formula: C66H70CuFeN10O6
• DSSTOX Substance ID: DTXSID801341229
• Molecular Weight: 1218.7 g/mol
• CAS No.: 12237-63-7, 167614-40-6

Description

copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide, also known as C.I. This compound, is a synthetic organic pigment belonging to the xanthene family. It is characterized by its pure bluish-red color and is commonly used in various industrial applications, including printing inks, paints, and plastics . The compound is known for its semi-transparency, low viscosity, and good color strength, making it a popular choice for color matching in printing inks .

Preparation Methods

Synthetic Routes and Reaction Conditions

copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide is synthesized through a series of chemical reactions involving the condensation of xanthene derivatives. The primary synthetic route involves the reaction of 6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene with diethylazanium and iron (2+) hexacyanide . The reaction is typically carried out under controlled conditions to ensure the formation of the desired pigment with high purity and color strength.

Industrial Production Methods

In industrial settings, this compound is produced using large-scale chemical reactors. The process involves the precise control of temperature, pressure, and reaction time to achieve consistent quality and yield. The pigment is then subjected to various purification steps, including filtration, washing, and drying, to remove any impurities and obtain the final product in the form of a red powder .

Chemical Reactions Analysis

Types of Reactions

copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide undergoes several types of chemical reactions, including:

Oxidation: The pigment can be oxidized under specific conditions, leading to changes in its color properties.

Reduction: Reduction reactions can alter the pigment’s molecular structure, affecting its stability and color.

Substitution: Substitution reactions involve the replacement of functional groups within the pigment molecule, potentially modifying its color and solubility properties.

Common Reagents and Conditions

Common reagents used in the chemical reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents. The reactions are typically conducted under controlled temperature and pH conditions to ensure the desired outcomes .

Major Products Formed

The major products formed from the chemical reactions of this compound include various derivatives with altered color properties and solubility characteristics. These derivatives can be used in specialized applications where specific color attributes are required .

Scientific Research Applications

copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide has a wide range of scientific research applications, including:

Chemistry: Used as a colorant in chemical reactions to study reaction mechanisms and kinetics.

Biology: Employed in biological staining techniques to visualize cellular structures and processes.

Medicine: Investigated for potential use in medical imaging and diagnostic applications.

Industry: Widely used in the production of printing inks, paints, plastics, and textiles due to its excellent color properties and stability

Mechanism of Action

The mechanism of action of copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide involves its interaction with light and other molecules. The pigment absorbs specific wavelengths of light, resulting in its characteristic bluish-red color. The molecular structure of this compound allows it to form stable complexes with various substrates, enhancing its color strength and stability in different applications .

Comparison with Similar Compounds

Similar Compounds

Pigment Red 571: Another xanthene-based pigment with similar color properties but different solubility and stability characteristics.

Pigment Red 170: An azo dye with good color tone and brightness but lower thermal stability compared to copper;[6-(diethylamino)-9-(2-ethoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;iron(2+);hexacyanide.

Pigment Red 122: Known for its excellent lightfastness and weather resistance, making it suitable for outdoor applications.

Uniqueness of this compound

This compound stands out due to its unique combination of color strength, stability, and versatility. Its ability to form stable complexes and its semi-transparent nature make it ideal for a wide range of applications, from printing inks to industrial coatings .